![molecular formula C4H3F3N2O2S B1295171 1-(Trifluoromethanesulfonyl)imidazole CAS No. 29540-81-6](/img/structure/B1295171.png)
1-(Trifluoromethanesulfonyl)imidazole
Overview
Description
1-(Trifluoromethanesulfonyl)imidazole is a compound that is closely related to a class of substances known as ionic liquids, particularly those that contain the bis(trifluoromethanesulfonyl)imide anion. These ionic liquids are characterized by their unique physical properties, such as high thermal stability, wide liquid range, and the ability to form structured liquid phases with distinct intermolecular interactions 10.
Synthesis Analysis
The synthesis of related compounds, such as imidazole-1-sulfonyl azide, has been reported to be straightforward, efficient, and high-yielding. These compounds can be prepared from inexpensive materials and are shelf-stable, which makes them practical for use in various chemical reactions . The synthesis of this compound itself is not directly detailed in the provided papers, but the methodologies for related compounds suggest that similar practical and efficient synthetic routes could be applicable.
Molecular Structure Analysis
The molecular structure of this compound-related ionic liquids has been extensively studied using techniques such as single crystal X-ray diffraction and molecular dynamics simulations. These studies reveal that the bis(trifluoromethanesulfonyl)imide anion can adopt different conformations, such as cis and trans, which are influenced by interactions with the imidazolium cation. The presence of fluorous layers within the solid-state structure and the formation of structured liquid phases are notable features .
Chemical Reactions Analysis
Compounds containing the trifluoromethanesulfonyl group, such as scandium trifluoromethanesulfonate, have been shown to be extremely active Lewis acid catalysts in acylation reactions. They can facilitate the acylation of alcohols with acid anhydrides and are particularly effective in selective macrolactonization reactions . This suggests that this compound could potentially be involved in similar catalytic processes or chemical reactions.
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound-related ionic liquids are remarkable. They exhibit high thermal stability, a wide liquid range, and the ability to form fluorous domains within the bulk liquid. These properties are influenced by the length of the perfluorinated side chain in the imidazolium cation and result in modified surface behavior on various substrates10. Additionally, the surface structure of these ionic liquids has been studied, revealing preferential molecular orientations at the surface and the protrusion of alkyl chains and CF3 groups towards the vacuum .
Scientific Research Applications
Synthesis and Characterization of Liquid Crystalline Salts
1-(Trifluoromethanesulfonyl)imidazole derivatives, such as 1-alkyl-3-methylimidazolium salts with trifluoromethanesulfonate, demonstrate amphiphilic characteristics and show unique thermotropic phase behavior. These salts form distinct lamellar, sheet-like arrays in the crystalline phase and exhibit liquid crystalline phases at higher temperatures, showcasing the influence of anions on their structural properties (Bradley et al., 2002).
Battery Electrolyte Applications
This compound-based room temperature molten salts, like ethyl-methyl-imidazolium bis-(trifluoromethanesulfonyl)-imide (EMI-TFSI), are studied for their potential use as solvents in lithium batteries. They exhibit favorable properties such as thermal stability, viscosity, conductivity, and impressive cycling performance in battery systems (Garcia et al., 2004).
Hydrogen Storage Materials
Certain this compound derivatives can effectively store hydrogen, making them promising materials for on-board hydrogen-storage devices. These compounds exhibit low vapor pressure, high density, and thermal stability, and can reversibly add hydrogen atoms, holding up to twice the amount of hydrogen as compressed hydrogen gas at atmospheric pressure (Stracke et al., 2007).
Surface Property Modifications
This compound derivatives, such as perfluoroalkyl-chains 1-methylimidazolium bis(trifluoromethanesulfonyl)imide ionic liquids, have been synthesized and their surface properties studied. They exhibit high thermal stability, wide liquid range, and the formation of fluorous domains, impacting their interfacial behavior significantly (Rauber et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
The quest for novel, physiologically active imidazoles remains an exciting topic of research among medicinal chemists . The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable . The understanding from the development of the first blockbuster drug cimetidine explores all the chemical and biological concepts of imidazole in the context of research and development of new drugs .
properties
IUPAC Name |
1-(trifluoromethylsulfonyl)imidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3F3N2O2S/c5-4(6,7)12(10,11)9-2-1-8-3-9/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGABUCCNCBMODG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=N1)S(=O)(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3F3N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00183726 | |
Record name | 1-((Trifluoromethyl)sulphonyl)-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00183726 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
29540-81-6 | |
Record name | 1-[(Trifluoromethyl)sulfonyl]-1H-imidazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=29540-81-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1-((Trifluoromethyl)sulphonyl)-1H-imidazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029540816 | |
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Record name | 29540-81-6 | |
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Record name | 29540-81-6 | |
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Record name | 1-((Trifluoromethyl)sulphonyl)-1H-imidazole | |
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Record name | 1-[(trifluoromethyl)sulphonyl]-1H-imidazole | |
Source | European Chemicals Agency (ECHA) | |
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Record name | 1-((TRIFLUOROMETHYL)SULPHONYL)-1H-IMIDAZOLE | |
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